Cas no 25376-45-8 (2,4/2,6-Diaminotoluene)

2,4/2,6-Diaminotoluene structure
2,4/2,6-Diaminotoluene structure
Product Name:2,4/2,6-Diaminotoluene
CAS No:25376-45-8
MF:C14H20N4
MW:244.335402488708
CID:88588
Update Time:2024-01-24

2,4/2,6-Diaminotoluene Chemical and Physical Properties

Names and Identifiers

    • TDA
    • 2,4
    • 2,4-DICHLORO-2'-PIPERIDINOMETHYL BENZOPHENONE
    • 2,6-Diaminotoluene
    • ar-Methyl-1,3-benzenediamine
    • ar-Methylbenzenediamine
    • Benzenediamine,ar-methyl
    • Methylphenylenediamine
    • NA-1709
    • Benzenediamine, ar-methyl-
    • m-Diaminotoluene
    • 200KGS/DRUM
    • Diaminotoluene (DAT)
    • 2,4/2,6-Diaminotoluene
    • Inchi: 1S/2C7H10N2/c1-5-2-3-6(8)4-7(5)9;1-5-6(8)3-2-4-7(5)9/h2*2-4H,8-9H2,1H3
    • InChI Key: GWXQNFKETHVQIZ-UHFFFAOYSA-N
    • SMILES: C1(C)C(N)=CC=CC=1N.C1(N)=CC(=CC=C1C)N

Computed Properties

  • Exact Mass: 244.16900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.0343 (rough estimate)
  • Boiling Point: 217.6°C (rough estimate)
  • Refractive Index: 1.5040 (estimate)
  • PSA: 104.08000
  • LogP: 4.64360

2,4/2,6-Diaminotoluene Security Information

  • Hazardous Material transportation number:UN 2811
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)
  • Packing Group:III
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